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Get Quote

Physicochemical Properties of 1H-Indole-3-thiol

The table below summarizes the basic identifying information and physical properties for 1H-Indole-3-thiol

(CAS No. 480-94-4), also known as 3-Mercaptoindole [1].

Property Value

Chemical Name 1H-Indole-3-thiol

Synonyms 3-Mercaptoindole

CAS Number 480-94-4

Molecular Formula C8H7NS

Molecular Weight 149.216 g/mol

Appearance Crystalline solid

Melting Point 97-100 °C

Boiling Point 326.6 °C at 760 mmHg
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Property Value

pKa (Predicted) 7.42 ± 0.30

Synthesis and Experimental Protocol

While the search results do not contain the full spectroscopic data for 1H-Indole-3-thiol, one literature

source suggests a synthetic route [1].

Synthetic Route: The compound can be synthesized from indole using thiourea in the presence of
iodine and potassium iodide.

Reported Yield: The process has a reference yield of 89.0% [1].
Key Reaction Steps:

Reaction: Indole reacts with thiourea, iodine, and potassium iodide in methanol at 20°C for 2
hours.

Hydrolysis: The intermediate is treated with sodium hydroxide in water at 80°C for 30 minutes
to yield the final product [1].

The following diagram illustrates the experimental workflow for synthesis:

Start: Indole

Reaction with thiourea, I₂, KI
in Methanol

at 20°C for 2 hours

Treatment with NaOH
in Water

at 80°C for 0.5 hours

Product: 1H-Indole-3-thiol
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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